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Cat. No.: B144421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Building Block
2-Bromo-5-methoxyaniline hydrochloride (CAS No. 129968-11-2) is a substituted aniline

derivative that has emerged as a critical starting material and intermediate in the synthesis of

complex organic molecules, particularly in the realms of medicinal chemistry and materials

science.[1] Its strategic placement of bromo, methoxy, and amino functionalities on the

benzene ring offers a versatile platform for a variety of chemical transformations, making it an

invaluable tool for researchers engaged in the development of novel therapeutic agents and

advanced electronic materials. This guide provides an in-depth exploration of the synthesis,

properties, applications, and safe handling of 2-Bromo-5-methoxyaniline hydrochloride,

offering a comprehensive resource for professionals in the field.

Physicochemical Properties and Identification
A clear understanding of the physicochemical properties of 2-Bromo-5-methoxyaniline and its

hydrochloride salt is fundamental for its effective use in research and development. The free

base, 2-Bromo-5-methoxyaniline, is identified by the CAS number 59557-92-5.[2] The

hydrochloride salt, the subject of this guide, offers advantages in terms of stability and

handling.
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Property 2-Bromo-5-methoxyaniline
2-Bromo-5-methoxyaniline
Hydrochloride

CAS Number 59557-92-5[2] 129968-11-2[3]

Molecular Formula C₇H₈BrNO[2] C₇H₈BrNO·HCl

Molecular Weight 202.05 g/mol [2] 238.51 g/mol [3]

Appearance Brown to black solid or liquid[4] Light brown crystalline powder

Melting Point 189-190 °C[5]

Not explicitly available, but

expected to be higher than the

free base

Boiling Point
280.1 ± 20.0 °C at 760

mmHg[5]
Not applicable

Solubility

Soluble in organic solvents like

ethanol, methanol, and

dichloromethane; insoluble in

water.[5]

Expected to have increased

water solubility compared to

the free base.

Synthesis and Characterization: A Pathway to a
Versatile Intermediate
The synthesis of 2-Bromo-5-methoxyaniline hydrochloride is typically a two-step process,

beginning with the regioselective bromination of a suitable precursor, followed by the formation

of the hydrochloride salt.

Part 1: Synthesis of 2-Bromo-5-methoxyaniline (Free
Base)
A common and effective method for the synthesis of 2-Bromo-5-methoxyaniline involves the

reduction of a nitrated precursor.

Reaction Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxyaniline
https://www.chemicalbook.com/msds/2-bromo-5-methoxyaniline-hcl.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxyaniline
https://www.chemicalbook.com/msds/2-bromo-5-methoxyaniline-hcl.pdf
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h1f1c901d
https://www.chembk.com/en/chem/2-Bromo-5-methoxyaniline
https://www.chembk.com/en/chem/2-Bromo-5-methoxyaniline
https://www.chembk.com/en/chem/2-Bromo-5-methoxyaniline
https://www.benchchem.com/product/b144421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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A representative synthesis of 2-Bromo-5-methoxyaniline.

Experimental Protocol:

Dissolution: 4-Bromo-3-nitroanisole is dissolved in a mixture of ethanol and water.

Addition of Reagents: Iron powder and ammonium chloride are added to the solution. The

iron acts as the reducing agent, while ammonium chloride serves as an electrolyte to

facilitate the reaction.

Reflux: The reaction mixture is heated to reflux for a period of 2 hours. This provides the

necessary energy to drive the reduction of the nitro group to an amine.

Extraction: Upon completion, the reaction mixture is cooled, and the organic product is

extracted using a suitable solvent, such as diethyl ether.

Purification: The combined organic extracts are dried over an anhydrous salt (e.g.,

magnesium sulfate), and the solvent is removed under reduced pressure to yield 2-Bromo-5-

methoxyaniline.

Part 2: Formation of the Hydrochloride Salt
The conversion of the free base to its hydrochloride salt is a standard acid-base reaction. While

a specific, detailed protocol from a peer-reviewed source is not readily available, the following

general procedure is chemically sound.

Reaction Scheme:

2-Bromo-5-methoxyaniline Hydrochloric Acid (HCl)
in a suitable solvent (e.g., Ether)

2-Bromo-5-methoxyaniline
Hydrochloride
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Formation of the hydrochloride salt.

General Experimental Protocol:

Dissolution: The crude or purified 2-Bromo-5-methoxyaniline is dissolved in a suitable

organic solvent in which the hydrochloride salt is insoluble, such as diethyl ether or

isopropanol.

Acidification: A solution of hydrochloric acid (either gaseous HCl or a solution in a compatible

solvent like isopropanol or ether) is added dropwise to the stirred solution of the aniline at a

controlled temperature (often 0 °C to room temperature).

Precipitation: The 2-Bromo-5-methoxyaniline hydrochloride will precipitate out of the

solution as a solid.

Isolation: The solid product is collected by filtration, washed with a small amount of the cold

solvent to remove any unreacted starting material, and then dried under vacuum.

Key Applications in Drug Discovery and Materials
Science
The utility of 2-Bromo-5-methoxyaniline hydrochloride lies in its ability to serve as a versatile

scaffold for the construction of more complex molecules with significant biological or material

properties.

Intermediate in the Synthesis of EGFR Inhibitors
A prominent application of this compound is in the synthesis of quinazoline-based Epidermal

Growth Factor Receptor (EGFR) inhibitors.[1] EGFR is a key target in cancer therapy, and

many approved drugs, such as gefitinib and erlotinib, feature a 4-anilinoquinazoline core.[6][7]

2-Bromo-5-methoxyaniline hydrochloride provides the substituted aniline portion of these

molecules.

Illustrative Synthetic Pathway:
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Starting Materials

Reaction Product

2-Bromo-5-methoxyaniline
Hydrochloride

Nucleophilic Aromatic Substitution

Substituted Quinazoline

4-(2-Bromo-5-methoxyanilino)quinazoline
(EGFR Inhibitor Precursor)

Click to download full resolution via product page

General pathway to quinazoline-based EGFR inhibitors.

The amino group of 2-Bromo-5-methoxyaniline acts as a nucleophile, displacing a leaving

group (often a chlorine atom) at the C4 position of the quinazoline ring system. The bromo and

methoxy substituents on the aniline ring play a crucial role in modulating the binding affinity and

pharmacokinetic properties of the final inhibitor.[6] The development of such inhibitors is a key

strategy in overcoming drug resistance in cancer treatment.[8][9]

Precursor for Organic Light-Emitting Diode (OLED)
Materials
2-Bromo-5-methoxyaniline is also utilized as an intermediate in the synthesis of materials for

organic light-emitting diodes (OLEDs).[1] The aromatic and electronic properties of molecules

derived from this compound can be fine-tuned to create efficient and stable emitters or host

materials for OLED devices, contributing to advancements in display technology.[1]

Safe Handling and Storage
As with any chemical reagent, proper safety precautions are paramount when handling 2-
Bromo-5-methoxyaniline hydrochloride.

Hazard Identification:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b144421?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10141396/
https://pubmed.ncbi.nlm.nih.gov/28366268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9518264/
https://www.nbinno.com/pharmaceutical-intermediates/2-bromo-5-methoxyaniline-cas-59557-92-5-synthesis-applications-supplier-information-cx
https://www.nbinno.com/pharmaceutical-intermediates/2-bromo-5-methoxyaniline-cas-59557-92-5-synthesis-applications-supplier-information-cx
https://www.benchchem.com/product/b144421?utm_src=pdf-body
https://www.benchchem.com/product/b144421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Irritation: Causes skin irritation and serious eye irritation. May cause respiratory irritation.[10]

Recommended Safety Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[10]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[3]

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[3]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.[10]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Conclusion
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2-Bromo-5-methoxyaniline hydrochloride is a strategically important chemical intermediate

with significant applications in both the pharmaceutical and materials science sectors. Its

versatile chemical nature allows for the synthesis of a wide range of complex molecules, most

notably as a key building block for potent EGFR inhibitors in cancer therapy and as a precursor

for advanced OLED materials. A thorough understanding of its properties, synthesis, and safe

handling procedures, as outlined in this guide, is essential for researchers and scientists aiming

to leverage its potential in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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